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Compound of Interest

Compound Name: Octadecyl isocyanate

Cat. No.: B089829

For Researchers, Scientists, and Drug Development Professionals

Octadecyl isocyanate (CAS No. 112-96-9) is a long-chain aliphatic isocyanate utilized in
various research and development applications, including the surface modification of polymers
and the synthesis of novel compounds.[1][2] Its reactive isocyanate group (-NCO) makes it a
versatile reagent but also necessitates stringent safety protocols due to its significant health
hazards.[1] This guide provides a comprehensive overview of the essential safety precautions,
handling procedures, and emergency responses required when working with this chemical.

Hazard Identification and Classification

Octadecyl isocyanate is classified as a hazardous substance with acute toxicity, as well as
corrosive and irritant properties.[3][4] The Globally Harmonized System (GHS) of Classification
and Labelling of Chemicals provides a clear summary of its potential dangers.

Table 1: GHS Hazard Classification for Octadecyl Isocyanate
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Hazard Class Hazard Category Hazard Statement
o H301: Toxic if
Acute Toxicity, Oral Category 3
swallowed[3]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[5]
. _ o H315: Causes skin irritation[3]
Skin Corrosion/Irritation Category 2

[5]

Serious Eye Damage/Eye
o Category 2 / 2A
Irritation

H319: Causes serious eye
irritation[3][5]

Specific Target Organ Toxicity
] Category 3
(Single Exposure)

H335: May cause respiratory
irritation[3][6]

| Aquatic Hazard (Acute and Long-Term) | Category 3 | H412: Harmful to aquatic life with long

lasting effects[4][7] |

Source:[3][4]5][6][7]

Physical and Chemical Properties

Understanding the physical and chemical properties of octadecyl isocyanate is fundamental

to its safe handling and storage.

Table 2: Physical and Chemical Properties of Octadecyl Isocyanate

© 2025 BenchChem. All rights reserved.

2/13

Tech Support


https://www.chemos.de/import/data/msds/GB_en/112-96-9-A0012795-GB-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Octadecyl-isocyanate
https://www.chemos.de/import/data/msds/GB_en/112-96-9-A0012795-GB-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Octadecyl-isocyanate
https://www.chemos.de/import/data/msds/GB_en/112-96-9-A0012795-GB-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Octadecyl-isocyanate
https://www.chemos.de/import/data/msds/GB_en/112-96-9-A0012795-GB-en.pdf
https://www.chemical-label.com/en/ghs/print-clp/112-96-9/octadecyl-isocyanate
https://aksci.com/sds/P754_SDS.pdf
https://sdsmanager.com/safety-data-sheet/tci-america-octadecyl-isocyanate-en/
https://www.chemos.de/import/data/msds/GB_en/112-96-9-A0012795-GB-en.pdf
https://aksci.com/sds/P754_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Octadecyl-isocyanate
https://www.chemical-label.com/en/ghs/print-clp/112-96-9/octadecyl-isocyanate
https://sdsmanager.com/safety-data-sheet/tci-america-octadecyl-isocyanate-en/
https://www.benchchem.com/product/b089829?utm_src=pdf-body
https://www.benchchem.com/product/b089829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula C19H37NOJ[3]

Molar Mass 295.5 g/mol [1][3]

Appearance Colorless, slightly turbid liquid[8]
Melting Point 15-16 °C[9]

Boiling Point 172-173 °C @ 5 mmHg(8]
Density 0.847 g/mL at 25 °CJ8]

Vapor Pressure 1 mmHg @ 154 °C[9]

| Flash Point | >149 °C (>300.2 °F) - closed cup |

Source:[1][3][8][9]

Exposure Controls and Personal Protective
Equipment (PPE)

Due to the significant hazards, a multi-layered approach to exposure control, combining
engineering controls and personal protective equipment, is mandatory.

3.1. Engineering Controls

» Ventilation: All work with octadecyl isocyanate must be conducted in a well-ventilated area.
[3][4] A certified chemical fume hood with a face velocity of 80-120 feet per minute is the
primary engineering control to prevent inhalation exposure.[10][11] Local exhaust ventilation
(LEV) systems can also be used to capture contaminants at the source.[12]

o Eyewash Stations and Safety Showers: Facilities must be equipped with readily accessible
and regularly maintained eyewash fountains and safety showers for immediate use in case
of accidental contact.[4][12]

3.2. Personal Protective Equipment (PPE)
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PPE is a critical last line of defense and must be selected based on a thorough risk
assessment.[13]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale and Source

Chemical splash-resistant

safety glasses or goggles

with side protection. A full- Protects against serious
face shield may be eye irritation (H319).[3][4]
required for splash

hazards.[4]

Eye/Face Protection

Chemically resistant gloves

(e.g., Nitrile, Butyl rubber).[13] Prevents skin irritation (H315)
[14][15] Thin latex gloves are and absorption.[3][13]

not suitable.[13]

Hand Protection

Protective clothing, such as ) o
_ Protects against skin irritation
) ] disposable coveralls or lab ] o
Skin and Body Protection and potential sensitization.[4]
coats, must be worn to prevent
[13][17]

skin contact.[4][16]

| Respiratory Protection | For tasks without adequate engineering controls, a NIOSH-approved
respirator with organic vapor cartridges is necessary.[3][12][18] For spraying applications, a
supplied-air respirator is required.[13][17] | Protects against inhalation toxicity (H331) and
respiratory irritation (H335).[3][13] |

Source:[3][4][12][13][14][15][16][17][18]

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).

Safe Handling and Storage Protocols

4.1. Handling

o Work under a chemical fume hood to avoid inhaling vapors.[10]
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e Avoid contact with skin, eyes, and clothing.[4]

» Do not eat, drink, or smoke in work areas.[3]

» Wash hands thoroughly with soap and water after handling.[3][4]
» Keep containers tightly closed when not in use.[4]

o Contaminated work clothing should not be allowed out of the workplace and must be
laundered before reuse.[10][12]

4.2. Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][10] The
recommended storage temperature is 2-8°C.[4]

» Store locked up or in an area accessible only to qualified personnel.[10]
e This material is moisture-sensitive; handle under inert gas if possible.[10][19]

o Store separately from incompatible materials such as oxidizing agents, acids, alcohols, and
water.[10][11][13] Isocyanates react with water to produce carbon dioxide, which can cause
a dangerous pressure buildup in sealed containers.[13]

Inspect Container
for Damage

Transport to
Designated Storage

Receive Chemical

Log into Inventory

Handling Protocol

Use in
Retrieve from Storage Wear Full PPE Fume Hood

—

Store at 2-8°C
- Tightly Closed
- Ventilated
- Away from Incompatibles

Return to Storage

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of octadecyl isocyanate.
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Emergency Procedures

5.1. First Aid Measures

Immediate action is critical in the event of exposure. First aiders must protect themselves
before assisting.[10]

Table 4: First Aid Measures by Exposure Route

Exposure Route First Aid Protocol

Move the person to fresh air immediately.

If breathing is difficult or has stopped,
Inhalation provide artificial respiration or oxygen

and seek immediate medical attention.[3]

[41[10]

Immediately remove all contaminated clothing.
) Flush skin with running water and soap for at
Skin Contact ] ] o
least 15 minutes. Seek medical attention if

irritation persists.[3][4][10]

Immediately flush eyes with copious amounts of
clean, fresh water for at least 15-30 minutes,
holding the eyelids apart. Remove contact

Eye Contact ]
lenses if present and easy to do. Seek
immediate medical attention from an

ophthalmologist.[3][4][10][20]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Have the person drink water
(two glasses at most) to dilute the chemical. Never give anything by mouth to an unconscious
person. Call a POISON CENTER or doctor immediately.[3][4][10] |

Source:[3][4][10][20]

5.2. Experimental Protocol: Minor Spill Cleanup
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This protocol is for minor spills that can be safely handled by trained laboratory personnel. For
large spills, evacuate the area and contact emergency services.[11][20]

e Immediate Actions:
o Evacuate non-essential personnel from the immediate area.[20]
o Ensure the area is well-ventilated; if in a fume hood, keep it running.
o Remove all sources of ignition.[4]

» Don Personal Protective Equipment (PPE):

o At a minimum, don a respirator with organic vapor cartridges, chemical-resistant gloves
(double-gloving is recommended), safety goggles, a face shield, and protective coveralls.
[11][20]

» Containment and Absorption:

o Cover the spill with an inert, absorbent material such as sand, vermiculite, or diatomite
(kieselgur).[3][20] Do not use combustible materials like sawdust.[17]

e Neutralization:
o Prepare a decontamination solution. Common formulations include:

» Formulation 1: 5-10% sodium carbonate, 0.2-2% liquid detergent, and water to make
100%.[20]

» Formulation 2: 3-8% concentrated ammonia, 0.2-2% liquid detergent, and water to
make 100%.[20]

o Carefully and slowly apply the decontamination solution to the absorbed spill, working
from the outside in to minimize splashing.

o Allow the mixture to react for at least 10 minutes.[20]

» Collection and Disposal:
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o Using non-sparking tools, collect the absorbed and neutralized material into a labeled,

open-top container.[20]

o Crucially, do not seal the container immediately. The neutralization reaction can generate
carbon dioxide gas, which could pressurize and rupture a sealed container.[13][18][20]

o Wipe the spill area again with the decontamination solution, followed by water.

o Dispose of all contaminated materials (absorbent, PPE, cleaning supplies) as hazardous
waste according to institutional and local regulations.[10][20]
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Caption: Step-by-step emergency response protocol for an octadecyl isocyanate spill.
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5.3. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical
foam.[4]

e Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.[3]

e Hazardous Combustion Products: Burning releases toxic fumes, including nitrogen oxides
(NOx), carbon monoxide (CO), and carbon dioxide (COz2).[3][10]

» Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective clothing to prevent contact with skin and eyes.[9][10]

Toxicological Information

Exposure can lead to both acute and chronic health effects. Skin and eye contact may result in
inflammation, redness, itching, and pain.[4] Inhalation can cause severe irritation of the
respiratory system.[4] Isocyanates as a class are known sensitizers, meaning that initial
exposure can lead to the development of allergic reactions, including asthma-like symptoms,
upon subsequent exposures, even at very low concentrations.[8][13]

Table 5: Acute Toxicological Data

Route Species Value
Oral (ATE) - 100 mg/kg[3]
Intravenous (LD50) Mouse 100 mg/kg[8][9]

| Fish (LC50, 48h) | Oryzias latipes | 80.7 mg/L[4] |
Source:[3][4][8][9]

Disposal Considerations

o Waste material must be disposed of in accordance with national and local hazardous waste
regulations.[7][10]
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e Do not empty into drains or release into the environment.[3][4]

e Leave chemicals in their original, properly labeled containers. Do not mix with other waste.
[10]

+ Handle contaminated packaging and cleanup materials in the same manner as the
substance itself.[3]

Transportation Information

Octadecyl isocyanate is regulated as a dangerous good for transport.

Table 6: Transportation Details

Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

| DOT / IATA | UN2206 | Isocyanates, toxic, n.o.s. (Octadecyl isocyanate) | 6.1 (Poison) | Il |

Source:[4][10][21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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